Cas no 1225870-67-6 (2-(2-fluorophenyl)prop-2-enoic acid)

• Product Name: 2-(2-fluorophenyl)prop-2-enoic acid
• CAS No: 1225870-67-6
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 4579086
• PubChem ID: 68116083
• Update Time: 2025-05-20

2-(2-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)prop-2-enoic Acid
• 2-(2-fluorophenyl)prop-2-enoic acid

• Inchi： 1S/C9H7FO2/c1-6(9(11)12)7-4-2-3-5-8(7)10/h2-5H,1H2,(H,11,12)
• InChI Key： NQJKTIJKWVEFTC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(=C)C(=O)O

Additional information on 2-(2-fluorophenyl)prop-2-enoic acid

2-(2-Fluorophenyl)prop-2-enoic Acid: A Comprehensive Overview

The compound 2-(2-fluorophenyl)prop-2-enoic acid, with the CAS number 1225870-67-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound, also known as fluorinated cinnamic acid derivative, has garnered attention due to its unique chemical structure and potential applications in drug discovery and material science. In this article, we will delve into its properties, synthesis, biological activities, and recent advancements in its research.

The molecular structure of 2-(2-fluorophenyl)prop-2-enoic acid consists of a phenyl ring substituted with a fluorine atom at the para position and a propenoic acid group attached via a double bond. This configuration imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the fluorine atom introduces electron-withdrawing effects, which can enhance the molecule's reactivity in certain reactions. Recent studies have explored the influence of this fluorination on the compound's stability and bioavailability, revealing promising results for its use in pharmaceutical applications.

The synthesis of 2-(2-fluorophenyl)prop-2-enoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation processes. Researchers have optimized these methods to achieve higher yields and better purity levels. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This advancement highlights the growing trend toward greener and more efficient synthetic methodologies in modern chemistry.

In terms of physical properties, fluorinated cinnamic acid derivative exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in analytical chemistry have enabled more precise characterization of this compound, contributing to its accurate identification and quantification in complex mixtures.

The biological activity of fluorinated cinnamic acid derivative has been extensively studied, particularly its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders. A 2023 study published in the Journal of Medicinal Chemistry reported that the fluorine substitution significantly enhances the compound's selectivity toward COX-1 over COX-2, making it a promising candidate for targeted therapies.

Beyond its pharmacological applications, fluorinated cinnamic acid derivative has also found utility in material science as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds under specific conditions makes it ideal for synthesizing materials with tailored mechanical and thermal properties. Recent research has explored its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In conclusion, fluorinated cinnamic acid derivative, or CAS No. 1225870-67-6, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in shaping future innovations.